Cas no 25322-01-4 (Nitropropane)

• Product Name: Nitropropane
• CAS No: 25322-01-4
• MF: C₃H₇NO₂
• MW: 89.0931808948517
• CID: 88576
• Update Time: 2026-05-14

Nitropropane Chemical and Physical Properties

Names and Identifiers

• Nitropropane
• (E)-3-(4-hydroxy-3-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one

• Inchi： InChI=1S/C3H7NO2/c1-2-3-4(5)6/h2-3H2,1H3
• InChI Key： JSZOAYXJRCEYSX-UHFFFAOYSA-N
• SMILES： [N+](CCC)([O-])=O

Computed Properties

• Exact Mass: 89.04771
• Monoisotopic Mass: 89.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 47.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Ionization Potential: 10.81 eV
• Color/Form: Colorless liquid with a mild, fruity odor
• Density: 3.06 (Air = 1)
• Melting Point: -108℃
• Boiling Point: -162° F (NTP, 1992)
• Flash Point: 93° F (NTP, 1992)
• Refractive Index: 1.4005-1.4025
• PSA: 43.14
• LogP: 1.19630

Nitropropane Security Information

• Storage Condition：Flammable area